N,N-dimethyl-N'-[2-(3-phenoxyphenoxy)ethyl]-1,2-ethanediamine hydrochloride

• IUPAC Name: N',N'-dimethyl-N-[2-(3-phenoxyphenoxy)ethyl]ethane-1,2-diamine;hydrochloride
• InChI: InChI=1S/C18H24N2O2.ClH/c1-20(2)13-11-19-12-14-21-17-9-6-10-18(15-17)22-16-7-4-3-5-8-16;/h3-10,15,19H,11-14H2,1-2H3;1H
• InChI Key: BGPIQSJQQGIBNQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNCCOC1=CC(=CC=C1)OC2=CC=CC=C2.Cl
• Molecular Formula: C18H25ClN2O2
• Molecular Weight: 336.9 g/mol

Description

N,N-dimethyl-N'-[2-(3-phenoxyphenoxy)ethyl]-1,2-ethanediamine hydrochloride is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is commonly referred to as DPPEA, and its chemical formula is C20H28ClN3O2. DPPEA is a member of the ethylenediamine family of compounds and has shown promise in a variety of research applications.

Mechanism of Action

The mechanism of action of DPPEA is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and signaling pathways in the body. This inhibition leads to a reduction in inflammation and the growth of cancer cells.
Biochemical and Physiological Effects:
DPPEA has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the activity of certain enzymes and signaling pathways in the body. DPPEA has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.

Advantages and Limitations for Lab Experiments

DPPEA has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. DPPEA is also relatively inexpensive compared to other compounds used in scientific research. However, there are also some limitations to the use of DPPEA in lab experiments. It has a relatively low solubility in water, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several future directions for research on DPPEA. One area of research is the development of more effective synthesis methods for DPPEA. Another area of research is the identification of the specific enzymes and signaling pathways that DPPEA targets in the body. This information could be used to develop more targeted therapies for the treatment of various diseases. Finally, there is also potential for the development of new drugs based on the structure of DPPEA.

Synthesis Methods

The synthesis of DPPEA is a complex process that involves several steps. The first step involves the reaction of 3-phenoxyphenol with epichlorohydrin to form 2-(3-phenoxyphenoxy)ethyl chloride. This compound is then reacted with N,N-dimethylethylenediamine to form DPPEA hydrochloride.

Scientific Research Applications

DPPEA has been studied extensively for its potential use in scientific research. It has been shown to have a variety of biological activities, including anti-inflammatory, anti-tumor, and anti-angiogenic effects. DPPEA has also been shown to have potential as a therapeutic agent for the treatment of various diseases, including cancer and Alzheimer's disease.